Cas no 1432597-26-6 (LDN-212854)

• Product Name: LDN-212854
• CAS No: 1432597-26-6
• MF: C₂₅H₂₂N₆
• MW: 406.482384204865
• MDL: MFCD28099808
• CID: 1062946
• PubChem ID: 60182388
• Update Time: 2025-11-01

LDN-212854 Chemical and Physical Properties

Names and Identifiers

• 5-[6-[4-(1-Piperazinyl)phenyl]pyrazolo[1,5-a]pyrimidin-3-yl]quinoline
• LDN 212854
• LDN-212854
• 5-[6-[4-(1-Piperazinyl)phenyl]pyrazolo[1,5-a]pyrimidin-3-yl]-quinoline
• CS-3212
• AKOS026750252
• HMS3653M11
• CCG-268725
• SB19484
• quinoline, 5-[6-[4-(1-piperazinyl)phenyl]pyrazolo[1,5-a]pyrimidin-3-yl]-
• 5-{6-[4-(piperazin-1-yl)phenyl]pyrazolo[1,5-a]pyrimidin-3-yl}quinoline
• BDBM102618
• BCP14671
• EX-A425
• HY-15897
• SCHEMBL16025991
• AS-16555
• VU0472597-1
• SW220045-1
• LDN212854
• 5-(6-(4-(piperazin-1-yl)phenyl)pyrazolo[1,5-a]pyrimidin-3-yl)quinoline
• DA-33440
• BCP08633
• LDN 212854;LDN212854
• GLXC-03718
• AC-31402
• s7147
• C72696
• CHEMBL2385591
• 1432597-26-6
• BMP Inhibitor III
• NCGC00386324-08
• 5-[6-(4-piperazin-1-ylphenyl)pyrazolo[1,5-a]pyrimidin-3-yl]quinoline
• CHEBI:229962
• BRD-K59831625-001-01-6
• BRD-K59831625-001-02-4
• LDN-212854?

• MDL： MFCD28099808
• Inchi： 1S/C25H22N6/c1-3-21(22-4-2-10-27-24(22)5-1)23-16-29-31-17-19(15-28-25(23)31)18-6-8-20(9-7-18)30-13-11-26-12-14-30/h1-10,15-17,26H,11-14H2
• InChI Key： BBDGBGOVJPEFBT-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C3C=NC4=C(C=NN4C=3)C3=CC=CC4C3=CC=CN=4)=CC=2)CCNCC1

Computed Properties

• Exact Mass: 406.19059473g/mol
• Monoisotopic Mass: 406.19059473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Solubility: DMSO: soluble1mg/mL, clear (warmed)

LDN-212854 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on LDN-212854

LDN-212854: A Promising Compound in Biomedical Research

LDN-212854, also known by its CAS number 1432597-26-6, is a novel compound that has garnered significant attention in the field of biomedical research. This compound has been extensively studied for its potential applications in various therapeutic areas, including neurodegenerative diseases, inflammation, and immune modulation. Recent advancements in understanding its mechanisms of action have further solidified its position as a promising candidate for drug development.

The chemical structure of LDN-212854 is characterized by a unique arrangement of functional groups that contribute to its bioactivity. Researchers have identified that the compound exhibits potent inhibitory effects on specific signaling pathways, such as the Wnt/β-catenin pathway, which plays a critical role in cellular proliferation and differentiation. This property makes it particularly relevant for studies targeting conditions like cancer and regenerative medicine.

Recent studies have highlighted the potential of LDN-212854 in modulating the immune system. Preclinical experiments demonstrate that the compound can suppress pro-inflammatory cytokines while promoting anti-inflammatory responses, suggesting its utility in treating autoimmune disorders such as rheumatoid arthritis and inflammatory bowel disease. These findings are supported by data from animal models, where administration of LDN-212854 resulted in significant reductions in disease severity and improved clinical outcomes.

In addition to its immunomodulatory effects, LDN-212854 has shown promise in neuroprotective applications. Emerging research indicates that the compound can mitigate oxidative stress and reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. This is attributed to its ability to enhance mitochondrial function and inhibit apoptosis pathways, which are key mechanisms underlying neuronal cell death.

The pharmacokinetic profile of LDN-212854 has also been a focus of recent investigations. Studies reveal that the compound exhibits favorable absorption and distribution properties, with optimal bioavailability following oral administration. Furthermore, its metabolic stability and low toxicity profile make it an attractive option for chronic therapeutic regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of LDN-212854 in human subjects. Early phase studies have demonstrated tolerability at various dose levels, with minimal adverse effects reported. These results pave the way for further exploration into its therapeutic potential across multiple indications.

In conclusion, LDN-212854, with its CAS number 1432597-26-6, represents a groundbreaking advancement in biomedical research. Its versatile pharmacological properties and promising preclinical outcomes position it as a leading candidate for addressing unmet medical needs across diverse therapeutic areas. As research continues to unfold, the full potential of this compound is expected to be realized, offering new hope for patients suffering from debilitating conditions.